Hydrocortisone 21-aldehyde hydrate

• CAS No.: 14760-49-7
• Product Name: Hydrocortisone 21-aldehyde hydrate
• Molecular Formula: C21H30O6
• Molecular Weight: 360.4 g/mol
• IUPAC Name: 2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoacetaldehyde
• Standard InChI: InChI=1S/C21H28O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h9,11,14-16,18,24,26H,3-8,10H2,1-2H3/t14-,15-,16-,18+,19-,20-,21-/m0/s1
• Standard InChIKey: JIELFMXLFHFDRT-VWUMJDOOSA-N
• Isomeric SMILES: C[C@]12CCC(=O)C=C1CC[C@@H]3[C@@H]2[C@H](C[C@]4([C@H]3CC[C@@]4(C(=O)C=O)O)C)O
• SMILES: CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)C=O)O)C)O
• Canonical SMILES: CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)C=O)O)C)O
• Description: 21-dehydrocortisol is a C21-steroid that is cortisol in which the 21-hydroxy group has been oxidised to the corresponding aldehyde. It is a 21-oxo steroid, a 20-oxo steroid, a 3-oxo-Delta(4) steroid, an 11beta-hydroxy steroid, a 17alpha-hydroxy steroid, a C21-steroid, a steroid aldehyde and a tertiary alpha-hydroxy ketone. It derives from a progesterone. It derives from a hydride of a 5alpha-pregnane.
• Synonyms: (11b)-11,17-Dihydroxy-3,20-dioxopregn-4-en-21-al; 11b,17-Dihydroxy-3,20-dioxopregn-4-en-21-al hydrate; 11b,17-Dihydroxy-4-pregnene-3,20,21-trione hydrate
• Reference: Martin, K., et al., J. Steroid Biochem., 9, 1233 (1978)
• PubChem Compound: 225755
• Last Modified: Nov 11 2021